Cas no 1338333-94-0 (methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate
• CAS No: 1338333-94-0
• MF: C₁₂H₇ClF₄N₂O₃
• MW: 338.642195940018
• CID: 6232460
• PubChem ID: 131872402
• Update Time: 2025-10-05

methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1338333-94-0
• Methyl 3-(2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy)-1H-pyrazole-5-carboxylate
• methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate

• Inchi： 1S/C12H7ClF4N2O3/c1-21-11(20)8-4-9(19-18-8)22-10-6(13)2-5(3-7(10)14)12(15,16)17/h2-4H,1H3,(H,18,19)
• InChI Key： BRCCPFOJBMFNFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1OC1C=C(C(=O)OC)NN=1)F

Computed Properties

• Exact Mass: 338.0081324g/mol
• Monoisotopic Mass: 338.0081324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.2Ų

Additional information on methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate

Methyl 3-[2-Chloro-6-Fluoro-4-(Trifluoromethyl)Phenoxy]-1H-Pyrazole-5-Carboxylate (CAS No. 1338333-94-0): A Comprehensive Overview

The compound methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate (CAS No. 1338333-94-0) is a specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including a trifluoromethyl group and a pyrazole core, this molecule exhibits properties that make it a subject of interest for scientists exploring novel applications in crop protection and bioactive molecule development.

In recent years, the demand for fluoro- and trifluoromethyl-substituted compounds has surged due to their enhanced bioactivity and stability. The presence of these functional groups in methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate contributes to its potential as a key intermediate in the synthesis of advanced agrochemicals. Researchers are particularly intrigued by its role in developing next-generation herbicides and pesticides, aligning with the global push for sustainable agriculture and reduced environmental impact.

The pyrazole moiety in this compound is another critical feature, as pyrazole derivatives are widely recognized for their versatility in medicinal chemistry. While this specific molecule is primarily studied for agrochemical applications, its structural framework shares similarities with pharmacologically active compounds, sparking curiosity about its potential crossover into drug discovery. This dual applicability makes CAS No. 1338333-94-0 a compelling topic for interdisciplinary research.

From a synthetic chemistry perspective, the preparation of methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate involves sophisticated methodologies, often requiring precise control over reaction conditions to achieve high yields and purity. Innovations in green chemistry and catalytic processes have further optimized its production, addressing industry demands for efficiency and sustainability. These advancements are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern chemical manufacturing.

Environmental and regulatory considerations also play a pivotal role in the discourse surrounding this compound. As stakeholders increasingly prioritize eco-friendly formulations, the biodegradability and toxicity profile of CAS No. 1338333-94-0 are under scrutiny. Studies focusing on its environmental fate and metabolic pathways are essential to ensure compliance with global standards such as REACH and EPA guidelines. This aligns with the broader trend of responsible chemical innovation, a hot topic among researchers and policymakers alike.

In the context of intellectual property, methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has been featured in numerous patents, highlighting its commercial viability. Companies investing in crop protection solutions are actively exploring derivatives of this compound to develop proprietary products with improved efficacy and safety profiles. This competitive landscape underscores the importance of continuous innovation and patent strategy in the agrochemical sector.

Looking ahead, the potential applications of CAS No. 1338333-94-0 extend beyond traditional agrochemical uses. Emerging research suggests its utility in material science, particularly in the design of functional coatings and polymers. The compound's ability to impart specific chemical properties to materials opens new avenues for industrial applications, further diversifying its market potential.

For researchers and industry professionals seeking detailed technical data, resources such as SciFinder and Reaxys provide extensive information on the synthesis, properties, and applications of methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate. Additionally, collaborative platforms like PubChem offer accessible datasets, facilitating knowledge sharing and accelerating innovation in this field.

In summary, methyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate (CAS No. 1338333-94-0) represents a fascinating intersection of chemistry, agriculture, and materials science. Its multifaceted applications and alignment with contemporary trends such as sustainability and green chemistry ensure its continued relevance in scientific and industrial communities. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.